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Compound of Interest

Compound Name: calnexin

Cat. No.: B1179193

A comprehensive guide to selecting the optimal calnexin antibody for your research needs.
This guide provides a comparative analysis of commercially available antibodies for various
applications, supported by experimental protocols and visual guides to aid in your decision-
making process.

Comparative Analysis of Calnexin Antibodies

The following tables summarize the specifications and recommended applications of various
commercially available calnexin antibodies. This data has been compiled from manufacturer
datasheets and scientific publications to provide a comprehensive overview.

Western Blot (WB) Applications
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Antibody/C Manufactur . Recommen .
Clonality Host L Reactivity
atalog No. er ded Dilution
. Human,
ab22595([1] Abcam Polyclonal Rabbit 1:1000
Mouse, Rat
Novus
NB300-518 ) ) Monoclonal Mouse 1:100-1:1000  Human
Biologicals
10427-2- ) ) Human,
Proteintech Polyclonal Rabbit 1:20000
AP[2] Mouse, Rat
Thermo ) » Human,
PA5-34804[3] ] Polyclonal Rabbit Not Specified
Fisher Mouse, Rat
2433SJ[4] Cell Signaling  Polyclonal Rabbit Not Specified  Human
. i Human,
A87725[5] Boster Bio Polyclonal Rabbit 1:500
Mouse, Rat
Thermo ] Human,
PA5-86245[6] ] Polyclonal Rabbit 1:500-1:1000
Fisher Mouse, Rat
ab10286 Abcam Polyclonal Rabbit 1:1000 Human

Immunoprecipitation (IP) Applications
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Recommen
Antibody/C Manufactur . ded .
Clonality Host L Reactivity
atalog No. er Dilution/Am
ount
) 5 pg for 0.5
ab22595(1] Abcam Polyclonal Rabbit Human
mg lysate
Novus
NB300-518 ) ) Monoclonal Mouse 5 ug Human
Biologicals
] ) 3 pg for 300
A87725[5] Boster Bio Polyclonal Rabbit Mouse
ug lysate
Thermo ) Human,
PA5-86245[6] ] Polyclonal Rabbit 1:10-1:100
Fisher Mouse, Rat
1 1 g/300 pL
4F10[7] MBL Monoclonal Mouse Human

of cell extract

’ IE licati

Antibody/C Manufactur . Recommen .
Clonality Host o Reactivity
atalog No. er ded Dilution
ab22595[1] Abcam Polyclonal Rabbit 1 pg/mi Human
Novus
NB300-518 ) ] Monoclonal Mouse 1:50-1:500 Human
Biologicals
10427-2-
Proteintech Polyclonal Rabbit 1:400 Human
AP[2]
Thermo )
PA5-34804[3] ] Polyclonal Rabbit 1.200 Human
Fisher
CL594- ] ]
Proteintech Polyclonal Rabbit 1:400 Human
10427[8]
A87725[5] Boster Bio Polyclonal Rabbit 1:20 Rat
4F10[7] MBL Monoclonal Mouse 1 pg/mL Human
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Experimental Protocols

Detailed methodologies for key applications are provided below. These are generalized
protocols and may require optimization for specific antibodies and experimental conditions.

Western Blot Protocol

o Sample Preparation: Perform SDS-PAGE on samples, loading 25 ug of total protein per lane.

[9]

Protein Transfer: Transfer proteins to a PVDF membrane according to the manufacturer's
instructions for the transfer apparatus.[7][9]

Blocking: Block the membrane with 5% non-fat dry milk in TBST for 1 hour at room
temperature.[7]

Primary Antibody Incubation: Incubate the membrane with the primary calnexin antibody,
diluted in blocking buffer, for 1 hour at room temperature or overnight at 4°C.[7][9]

Washing: Wash the membrane three times for 10 minutes each with TBST.[7][9]

Secondary Antibody Incubation: Incubate the membrane with an HRP-conjugated secondary
antibody, diluted in blocking buffer, for 1 hour at room temperature.[7][9]

Washing: Repeat the washing step.

Detection: Apply an appropriate chemiluminescent substrate and visualize the bands using
an imaging system.[9]

Immunoprecipitation Protocol

o Cell Lysis: Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) containing protease
inhibitors.

o Pre-clearing: Pre-clear the cell lysate by incubating with protein A/G agarose/sepharose
beads for 1 hour at 4°C.
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Immunoprecipitation: Add the primary calnexin antibody to the pre-cleared lysate and
incubate for 2-4 hours or overnight at 4°C with gentle rotation.[7]

Bead Incubation: Add protein A/G agarose/sepharose beads and incubate for another 1-2
hours at 4°C.[7]

Washing: Wash the beads three to five times with lysis buffer.

Elution: Elute the immunoprecipitated proteins by boiling the beads in SDS-PAGE sample
buffer.

Analysis: Analyze the eluted proteins by Western Blot.

Immunofluorescence Protocol

Cell Culture: Culture cells on coverslips or in chamber slides.
Fixation: Fix the cells with 4% paraformaldehyde (PFA) or ice-cold methanol.[3][8]
Permeabilization: If required, permeabilize the cells with 0.1-0.2% Triton X-100 in PBS.[7]

Blocking: Block with a suitable blocking buffer (e.g., 1% BSA in PBST) for 1 hour at room
temperature.

Primary Antibody Incubation: Incubate with the primary calnexin antibody, diluted in blocking
buffer, for 1 hour at room temperature or overnight at 4°C.[7]

Washing: Wash three times with PBS.

Secondary Antibody Incubation: Incubate with a fluorescently labeled secondary antibody for
1 hour at room temperature in the dark.[7]

Washing: Repeat the washing step.

Mounting: Mount the coverslips onto microscope slides using a mounting medium containing
DAPI for nuclear counterstaining.

Imaging: Visualize the staining using a fluorescence microscope.
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Visual Guides
Calnexin's Role in Protein Folding

Calnexin is a key molecular chaperone in the endoplasmic reticulum, playing a crucial role in
the folding and quality control of newly synthesized glycoproteins.[10][11][12]
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Caption: The Calnexin cycle in glycoprotein folding and quality control.

Experimental Workflow for Antibody Validation

A systematic approach to validating a new antibody is crucial for reliable and reproducible
results.
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Antibody Validation Workflow

Antibody Selection

l
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l

Titration
- Determine optimal concentration for each application

l

Application-Specific Validation
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- Immunofluorescence (IF)

l

Data Analysis and Documentation

l

Validated for Use
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Caption: A streamlined workflow for validating a new calnexin antibody.

Selecting the Right Calnexin Antibody

This decision tree can guide researchers in choosing the most suitable antibody for their
specific application.
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Antibody Selection Guide

What is your primary application?
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Caption: A decision guide for selecting a calnexin antibody.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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